Cas no 1805437-71-1 (4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol
• CAS No: 1805437-71-1
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4881733
• Update Time: 2025-05-24

4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol

• Inchi： 1S/C7H5F3INO/c8-5-1-3(7(9)10)6(11)4(2-13)12-5/h1,7,13H,2H2
• InChI Key： RKDYPRIHDFZQPE-UHFFFAOYSA-N
• SMILES： IC1C(CO)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol

Introduction to 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol (CAS No. 1805437-71-1)

4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805437-71-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple fluorine atoms and an iodine substituent makes this molecule particularly intriguing from a synthetic and pharmacological perspective.

The structural features of 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol include a difluoromethyl group at the 4-position, a fluoro atom at the 6-position, an iodopyridine core, and a hydroxymethyl group at the 2-position. These substituents contribute to the compound's unique electronic properties and potential interactions with biological targets. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates, while the fluoro atom can influence both lipophilicity and receptor binding.

In recent years, there has been a growing interest in fluorinated pyridines as key motifs in the development of novel therapeutics. The incorporation of fluorine atoms into pharmaceutical molecules can lead to improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. Furthermore, the iodopyridine scaffold serves as a versatile handle for further functionalization via cross-coupling reactions, making it an invaluable building block in synthetic chemistry.

One of the most compelling aspects of 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol is its potential application in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, recent studies have highlighted the importance of pyridine derivatives in inhibiting kinases and other enzymes involved in cancer progression. The electron-withdrawing nature of the difluoromethyl and fluoro groups can modulate the reactivity of the iodine atom, facilitating its participation in palladium-catalyzed coupling reactions such as Suzuki-Miyaura or Stille couplings.

The hydroxymethyl group at the 2-position provides another point of modification, allowing for further derivatization to explore different biological activities. For example, etherification or esterification of this hydroxymethyl group could yield compounds with enhanced solubility or specific targeting properties. Additionally, the presence of both fluorine and iodine atoms makes this molecule an attractive candidate for positron emission tomography (PET) imaging probes, where these elements can be incorporated into radiolabeled derivatives for diagnostic applications.

From a synthetic chemistry standpoint, 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol represents an excellent starting material for constructing more complex scaffolds. The iodine atom can be readily exchanged with other nucleophiles through transition-metal-catalyzed reactions, enabling access to a wide range of analogs. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have further enhanced our ability to predict and optimize the properties of fluorinated pyridines like 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol. Molecular modeling studies have shown that subtle modifications to this core structure can significantly impact binding affinity and selectivity. By leveraging machine learning algorithms trained on large datasets of bioactive compounds, researchers can now design optimized derivatives with improved pharmacological profiles more efficiently than ever before.

The pharmaceutical industry has long recognized the potential of heterocyclic compounds in drug discovery. Pyridines are among the most frequently occurring scaffolds in approved drugs due to their ability to engage with biological targets through multiple interaction modes. The combination of electronic and steric effects introduced by fluorine and iodine substituents allows for fine-tuning these interactions, leading to compounds with enhanced efficacy and reduced side effects.

In conclusion,4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol (CAS No. 1805437-71-1) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features make it an ideal candidate for further exploration in synthetic methodologies and pharmacological applications. As research continues to uncover new therapeutic targets and innovative synthetic strategies,4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-methanol is poised to play a crucial role in shaping the future of pharmaceutical innovation.